1-(3,4,5-trimethoxybenzoyl)-1H-benzimidazole

• IUPAC Name: benzimidazol-1-yl-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C17H16N2O4/c1-21-14-8-11(9-15(22-2)16(14)23-3)17(20)19-10-18-12-6-4-5-7-13(12)19/h4-10H,1-3H3
• InChI Key: VYGCNYZWHSAACZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2C=NC3=CC=CC=C32
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

1-(3,4,5-trimethoxybenzoyl)-1H-benzimidazole is a useful research compound. Its molecular formula is C17H16N2O4 and its molecular weight is 312.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 312.11100700 g/mol and the complexity rating of the compound is 405. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Transdermal Absorption in Anti-HIV Compounds

The compound 1-(3,4,5-trimethoxybenzoyl)-1H-benzimidazole has been explored for its role in the transdermal absorption of novel benzimidazole compounds with potential anti-HIV activity. This molecule, along with 2-pyridin-3-yl-1H-benzimidazole, has been synthesized to inhibit the reverse transcriptase enzyme crucial in the cellular contagion of HIV. Studies have shown that the absorption of this compound is not dependent on the vehicle, suggesting its absorption limitation may be due to intrinsic properties like molecular weight or solubility in water (Álvarez-Figueroa et al., 2008).

Anticancer Activity

This compound also appears in the context of anticancer research. A series of novel trimethoxyphenyl-derived chalcone-benzimidazolium salts, which include derivatives of this compound, have been synthesized and shown to have significant in vitro activity against various human tumor cell lines. These studies suggest that the molecular structure of this compound plays a role in cytotoxic activity, especially in inducing cell-cycle arrest and apoptosis in cancer cells (Yang et al., 2019).